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Compound of Interest

Compound Name: YZ129

Cat. No.: B1193886

This document provides immediate safety, handling, and disposal protocols for YZ129, a small

molecule inhibitor of the HSP90-calcineurin-NFAT pathway. The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Chemical Identifier:

Name: YZ129[1][2][3]

Synonyms: YZ-129, YZ 129[1][3]

CAS Number: 1643120-60-8[1][2]
Molecular Formula: C19H12N202[1][3]

Molecular Weight: 300.317 g/mol [1]

Hazard Identification and Classification

YZ129 is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]
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» Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]

GHS Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]
e P270: Do not eat, drink or smoke when using this product.[1]
e P273: Avoid release to the environment.[1]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1]

e P330: Rinse mouth.[1]

e P391: Collect spillage.[1]

o P501: Dispose of contents/container to an approved waste disposal plant.[1]
Personal Protective Equipment (PPE) and Handling
Strict adherence to PPE protocols is mandatory to prevent exposure.

1. Engineering Controls:

e Use only in areas with appropriate exhaust ventilation to avoid inhalation of dust or aerosols.

[1]
e An eye-wash station should be readily accessible.[1]

2. Personal Protective Equipment: A summary of required PPE is provided below.
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Protection Type Specific Requirement Purpose

) Safety glasses with side- Prevents eye contact with dust
Eye/Face Protection )
shields or goggles. or splashes.

) ] Chemical-resistant gloves ] ]
Skin Protection o Avoids skin contact.
(e.g., nitrile rubber). Lab coat.

NIOSH-approved respirator (if

Respiratory Protection dust or aerosol formation is Prevents inhalation.
likely).
Full protective clothing as Protects against widespread

Body Protection o
needed. contamination.

Handling Precautions:
e Avoid contact with skin, eyes, and clothing.[1]
e Avoid the formation of dust and aerosols.[1]

e Wash hands thoroughly after handling.[1]

Experimental Workflow for Handling YZ129

Click to download full resolution via product page

Caption: Workflow for the safe handling of YZ129 from preparation to disposal.

Accidental Release and First Aid Measures

1. Accidental Release:
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o Evacuate personnel to a safe area.[1]

e Ensure adequate ventilation.[1]

o Wear full personal protective equipment, including respiratory protection.[1]

o Prevent further leakage or spillage if safe to do so.[1]

e Do not let the product enter drains or water courses.[1]

o For solids: Sweep up and shovel.

o For solutions: Absorb with a liquid-binding material (e.g., diatomite, universal binders).[1]
o Decontaminate surfaces by scrubbing with alcohol.[1]

» Collect spillage and place it in a suitable container for disposal.[1]

2. First Aid Measures:

Exposure Route First Aid Procedure

Call a POISON CENTER or doctor immediately.
If Swallowed Rinse mouth with water. Do NOT induce

vomiting.[1]

Immediately wash skin with plenty of water.
In Case of Skin Contact Remove contaminated clothing and shoes. Call

a physician.[1]

Immediately flush eyes with plenty of water for
In Case of Eye Contact at least 15 minutes. Remove contact lenses, if

present and easy to do. Call a physician.[1]

Move person into fresh air. If breathing is
If Inhaled difficult, give oxygen. If not breathing, give

artificial respiration. Call a physician.

Storage and Disposal Plan
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1. Storage Conditions: Proper storage is crucial for maintaining the stability and integrity of
YZ129.

Form Storage Temperature Duration
Powder -20°C 3 years[2]
4°C 2 years[?]

In Solvent (e.g., DMSO) -80°C 6 months[2]
-20°C 1 month[2]

o Keep the container tightly sealed in a dry, cool, and well-ventilated place.[1]
e Protect from direct sunlight and sources of ignition.[1]

2. Disposal Plan: All waste materials must be disposed of in accordance with local, state, and
federal regulations.

¢ Dispose of unused YZ129 and its container at an approved waste disposal plant.[1]
e Do not dispose of it into the environment, as it is very toxic to aquatic life.[1]

o Contaminated materials (e.g., gloves, absorbent paper) should be placed in a sealed,
labeled hazardous waste container.

Disposal Decision Pathway
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End of Experiment

Identify Waste Type

Solid Liquid
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Place in Labeled Place in Labeled
Solid Hazardous Waste Container Liquid Hazardous Waste Container

Arrange for Pickup by

Certified Hazardous Waste Disposal Service

Click to download full resolution via product page

Caption: Decision pathway for the proper segregation and disposal of YZ129 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
YZ129]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193886#personal-protective-equipment-for-
handling-yz129]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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